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Compound of Interest

Compound Name: SARS-CoV-2-IN-107

Cat. No.: B15609807 Get Quote

Technical Support Center: SARS-CoV-2-IN-107
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with the

novel SARS-CoV-2 inhibitor, SARS-CoV-2-IN-107. Our goal is to help you navigate potential

assay variability and reproducibility issues to ensure accurate and reliable results.

Mechanism of Action
SARS-CoV-2-IN-107 is a potent and selective inhibitor of the SARS-CoV-2 main protease

(Mpro), also known as 3C-like protease (3CLpro). This viral enzyme is critical for the post-

translational processing of viral polyproteins into functional mature proteins essential for viral

replication and transcription.[1] By blocking Mpro, SARS-CoV-2-IN-107 effectively halts the

viral life cycle within infected host cells.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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